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Compound of Interest

Compound Name: 2-Methyl-3-(methylthio)furan

Cat. No.: B1580562 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2-Methyl-3-
(methylthio)furan

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methyl-3-(methylthio)furan, a sulfur-containing heterocyclic compound, is a significant

molecule in the fields of flavor and fragrance chemistry.[1] Identified by its CAS number 63012-

97-5, this compound is known for its potent and characteristic aroma, often described as meaty,

sulfurous, and spicy.[1] It is found naturally in cooked beef and tea and is used as a flavoring

agent or adjuvant in the food industry.[2][3] This technical guide provides a comprehensive

overview of the physicochemical properties of 2-Methyl-3-(methylthio)furan, along with

relevant experimental methodologies and safety information.

Chemical Identity and Structure
2-Methyl-3-(methylthio)furan possesses a furan ring substituted with a methyl group at the

second position and a methylthio group at the third position.[1] The presence of the sulfur atom

is crucial to its distinct sensory profile.[1]
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Identifier Value

IUPAC Name 2-methyl-3-(methylsulfanyl)furan[2]

Synonyms
2-Methyl-3-methylthiofuran, FEMA 3949, Methyl

2-methyl-3-furyl sulfide[2][4][5]

CAS Number 63012-97-5[1][2]

Molecular Formula C₆H₈OS[1][2][4]

Molecular Weight 128.19 g/mol [1][2][4]

InChI
InChI=1S/C6H8OS/c1-5-6(8-2)3-4-7-5/h3-4H,1-

2H3[2]

InChIKey OQVAOEIMSKZGAL-UHFFFAOYSA-N[2]

SMILES CC1=C(C=CO1)SC[2]

Physicochemical Properties
The physicochemical properties of 2-Methyl-3-(methylthio)furan are summarized in the table

below. These properties are critical for its handling, storage, and application in various

industrial processes.[1]
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Property Value Source(s)

Appearance
Colorless to pale yellow

transparent liquid
[1][4]

Odor
Sulfurous, meaty, cheesy,

spicy, coffee-like
[1][6]

Odor Threshold 0.01 ppb [3][4]

Boiling Point
132 °C (lit.) to 164.2±28.0 °C

at 760 mmHg
[1][4]

Density
1.057 g/mL at 25 °C to 1.1±0.1

g/cm³
[1][3]

Refractive Index n20/D 1.5090 (lit.) [4]

Flash Point
37.78 °C (100.00 °F) to 59 °C

(138.2 °F) - closed cup
[4][6]

Vapor Pressure 2.61 mmHg at 25 °C [4]

Solubility
Insoluble in water; soluble in

organic solvents and oils
[2]

Spectroscopic and Chromatographic Data
Spectroscopic and chromatographic data are essential for the identification and quantification

of 2-Methyl-3-(methylthio)furan.

Data Type Information

Mass Spectrometry
GC-MS data is available through the NIST Mass

Spectrometry Data Center.[2][7]

NMR Spectroscopy 13C NMR spectra are available.[2]

Kovats Retention Index
Standard non-polar: 910 - 963; Standard polar:

1329 - 1383[2][8]
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Experimental Protocols
Synthesis of 2-Methyl-3-(methylthio)furan
A common method for the preparation of 2-Methyl-3-(methylthio)furan involves the

methylation of its precursor, 2-methyl-3-furanthiol.[9]

Methodology: As described in patent CN1141296A, the synthesis can be carried out as follows:

2-methyl-3-furanthiol is added to an aqueous solution of sodium hydroxide or potassium

hydroxide in a reactor.[9]

The mixture is maintained at a temperature between -10 °C and the reflux temperature.[9]

Dimethyl sulfate is added to the stirred or refluxing mixture.[9]

Upon completion of the reaction, the product, 2-Methyl-3-(methylthio)furan, is isolated by

vacuum distillation or steam distillation.[9] This method is reported to achieve a yield of up to

82%.[9]
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MethylationDimethyl Sulfate

NaOH (aq)

2-Methyl-3-(methylthio)furanYield: 82%
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(methylthio)furan.]. BenchChem, [2025]. [Online PDF]. Available at:
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methylthio-furan]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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